6-oxo-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]piperidine-3-carboxamide

• IUPAC Name: 6-oxo-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]piperidine-3-carboxamide
• InChI: InChI=1S/C14H17N5O2/c20-13-5-4-10(9-16-13)14(21)15-7-6-12-18-17-11-3-1-2-8-19(11)12/h1-3,8,10H,4-7,9H2,(H,15,21)(H,16,20)
• InChI Key: UJDQNZJTRBMOMM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NCC1C(=O)NCCC2=NN=C3N2C=CC=C3
• Molecular Formula: C14H17N5O2
• Molecular Weight: 287.32 g/mol

Description

6-oxo-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]piperidine-3-carboxamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known by its chemical formula C15H18N6O2 and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 6-oxo-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]piperidine-3-carboxamide is not fully understood, but it is believed to act as a modulator of the brain's neurotransmitter systems. Specifically, this compound has been shown to affect the levels of certain neurotransmitters, such as dopamine and serotonin, which are involved in a range of physiological processes.
Biochemical and Physiological Effects
Studies have shown that 6-oxo-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]piperidine-3-carboxamide can have a range of biochemical and physiological effects. These effects include changes in neurotransmitter levels, as well as alterations in gene expression and protein synthesis. Additionally, this compound has been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 6-oxo-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]piperidine-3-carboxamide in lab experiments is its potential to modulate neurotransmitter systems, which can be useful in studying the physiological effects of these systems. However, there are also limitations to using this compound in lab experiments, such as the need for specialized equipment and expertise to synthesize and handle the compound safely.

Future Directions

There are several potential future directions for research on 6-oxo-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]piperidine-3-carboxamide. One area of interest is in the development of new drugs based on the structure of this compound, which may have improved efficacy and fewer side effects compared to existing drugs. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in a range of scientific research areas.

Synthesis Methods

The synthesis of 6-oxo-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]piperidine-3-carboxamide involves a multi-step process that has been described in detail in scientific literature. One common method for synthesizing this compound involves the reaction of piperidine-3-carboxylic acid with 1-ethyl-1H-[1,2,4]triazolo[4,3-a]pyridin-3-amine, followed by a series of additional chemical reactions to produce the final product.

Scientific Research Applications

6-oxo-N-[2-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]piperidine-3-carboxamide has been studied for its potential applications in a variety of scientific research areas. One area of interest is in the development of new drugs for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. This compound has also been studied for its potential use in cancer research, as well as in the development of new antibiotics.